N1-(2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl)-N2-(3-nitrophenyl)oxalamide

• IUPAC Name: N-[2-(4-benzylpiperazin-1-yl)-2-pyridin-3-ylethyl]-N'-(3-nitrophenyl)oxamide
• InChI: InChI=1S/C26H28N6O4/c33-25(26(34)29-22-9-4-10-23(16-22)32(35)36)28-18-24(21-8-5-11-27-17-21)31-14-12-30(13-15-31)19-20-6-2-1-3-7-20/h1-11,16-17,24H,12-15,18-19H2,(H,28,33)(H,29,34)
• InChI Key: UGWIMPXKVCYOOY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(CNC(=O)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-])C4=CN=CC=C4
• Molecular Formula: C26H28N6O4
• Molecular Weight: 488.5 g/mol
• CAS No.: 886944-29-2

Description

N1-(2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl)-N2-(3-nitrophenyl)oxalamide is a useful research compound. Its molecular formula is C26H28N6O4 and its molecular weight is 488.548. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A study by Singh et al. (2017) detailed the synthesis and molecular structure of two new aroylhydrazones, including one with a structure closely related to N1-(2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl)-N2-(3-nitrophenyl)oxalamide. The research involved comprehensive spectral analysis (1H NMR, 13C NMR, FT-IR, UV–Visible spectroscopy, and mass spectrometry) and quantum calculations at the DFT level. The analysis revealed strong electrophilic properties and potential for application as non-linear optical materials due to their significant hyperpolarizabilities. Furthermore, the compounds demonstrated cytotoxic activity against breast cancer and prostate adenocarcinoma cell lines, hinting at potential therapeutic applications (Singh et al., 2017).

Catalytic Applications

Research by Magubane et al. (2017) focused on compounds with a pyridine moiety, which is a core component of the compound . The study explored the catalytic potential of Ni(II) and Fe(II) complexes derived from ligands similar in structure to the compound of interest. These complexes were found to be effective catalysts for the transfer hydrogenation of ketones, a reaction pivotal in synthetic organic chemistry. The study highlights the influence of catalyst structure and reaction conditions on the efficiency of the reaction, suggesting potential industrial and synthetic applications (Magubane et al., 2017).

Biological Evaluation and Binding Studies

A study by Muralisankar et al. (2016) on related compounds involving pyridine and benzyl moieties, similar to those found in the compound of interest, revealed insights into DNA/protein binding and cytotoxicity. The synthesized compounds demonstrated the ability to bind with calf thymus DNA and bovine serum albumin, indicating potential biological interactions. Additionally, the compounds showed significant cytotoxic activity against lung cancer cell lines, further underscoring the therapeutic potential of such structures (Muralisankar et al., 2016).